Cas no 886911-74-6 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide is a heterocyclic compound featuring a benzothiophene core integrated with an oxadiazole moiety and a methanesulfonylphenyl substituent. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or other targeted therapeutic applications. The presence of electron-withdrawing groups, including the nitro and sulfonyl functionalities, enhances its reactivity and binding affinity in biological systems. This compound may serve as a key intermediate in the synthesis of pharmacologically active molecules, offering opportunities for further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for research applications in drug discovery and development.

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide structure

886911-74-6 structure

Product Name:N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

CAS No:886911-74-6

MF:C₁₈H₁₂N₄O₆S₂

MW:444.441081047058

CID:5477666

Update Time:2025-06-07

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxamide, N-[5-[4-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-5-nitro-
- N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
- Inchi： 1S/C18H12N4O6S2/c1-30(26,27)13-5-2-10(3-6-13)17-20-21-18(28-17)19-16(23)15-9-11-8-12(22(24)25)4-7-14(11)29-15/h2-9H,1H3,(H,19,21,23)
- InChI Key： CEAHEDXVSVYFNW-UHFFFAOYSA-N
- SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NN=C(C3=CC=C(S(C)(=O)=O)C=C3)O1)=O)S2

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2645-0808-2μmol	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2645-0808-5μmol	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2645-0808-10μmol	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2645-0808-20μmol	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2645-0808-1mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2645-0808-2mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2645-0808-3mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2645-0808-4mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2645-0808-5mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2645-0808-10mg	N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide	886911-74-6	90%+	10mg	$79.0	2023-05-16

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Related Literature

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Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide: A Comprehensive Overview

N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide (CAS No. 886911-74-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiophene core, a nitro group, and an oxadiazole moiety, which collectively contribute to its potential therapeutic applications.

The benzothiophene scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is often found in natural products and synthetic compounds with anti-inflammatory, antitumor, and antimicrobial properties. The presence of the nitro group in the compound adds to its reactivity and can influence its pharmacological behavior, particularly in terms of redox activity and metabolic stability.

The oxadiazole moiety is another key structural element that contributes to the compound's biological activity. Oxadiazoles are known for their ability to form stable complexes with metal ions and their potential as inhibitors of various enzymes. This makes them valuable in the design of drugs targeting specific biological pathways.

Recent research has focused on the potential of N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxic effects against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in the treatment of inflammatory diseases. The methanesulfonylphenyl group may play a crucial role in this activity by enhancing the compound's ability to interact with specific cellular targets.

The pharmacokinetic profile of N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide has also been studied in detail. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in animal models.

One of the challenges in developing this compound for clinical use is ensuring its stability under various conditions. The presence of the nitro group can make the molecule susceptible to reduction reactions, which may affect its stability and therapeutic efficacy. Researchers are exploring strategies to enhance the stability of the compound, such as modifying its chemical structure or developing novel formulations.

Clinical trials are currently underway to assess the safety and efficacy of N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-5-Nitro-1-Benzothiophene-2-Carboxamide (CAS No. 886911-74-6) is a promising candidate for the development of new therapeutic agents due to its unique structural features and diverse biological activities. Ongoing research continues to explore its potential applications in cancer treatment and inflammatory diseases, with a focus on optimizing its pharmacological properties for clinical use.